Cas no 227781-56-8 (2-(3,5-dichloropyridin-4-yl)acetic acid)

• Product Name: 2-(3,5-dichloropyridin-4-yl)acetic acid
• CAS No: 227781-56-8
• MF: C₇H₅Cl₂NO₂
• MW: 206.026099920273
• MDL: MFCD09925365
• CID: 1414626
• PubChem ID: 22626827
• Update Time: 2025-10-28

2-(3,5-dichloropyridin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (3,5-dichloro-4-pyridinyl)acetic Acid
• 3,5-dichloro-2-(hydroxymethyl)pyridine
• CTK8A3366
• AGN-PC-01LR4Z
• ANW-56940
• SureCN990259
• 2-(3,5-dichloro-pyridin-4-yl)acetic acid
• AG-A-03540
• (3,5-dichloro-pyridin-4-yl)-acetic acid
• 3,5-Dichloropyridine-4-acetic acid
• 2-(3,5-dichloropyridin-4-yl)acetic acid

• MDL： MFCD09925365
• Inchi： 1S/C7H5Cl2NO2/c8-5-2-10-3-6(9)4(5)1-7(11)12/h2-3H,1H2,(H,11,12)
• InChI Key： ZDLRXCFRCJBYJF-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CC(=O)O)Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-(3,5-dichloropyridin-4-yl)acetic acid

Introduction to 2-(3,5-dichloropyridin-4-yl)acetic acid (CAS No. 227781-56-8)

2-(3,5-dichloropyridin-4-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 227781-56-8, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic acid features a pyridine core substituted with chlorine atoms at the 3 and 5 positions, linked to an acetic acid moiety at the 4-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure, characterized by a pyridine ring with two chlorine substituents and an acetic acid side chain, imparts distinct electronic and steric properties. These features are crucial for its role in medicinal chemistry, where precise molecular interactions with biological targets are often dictated by subtle structural variations. The presence of electron-withdrawing chlorine atoms enhances the electrophilicity of certain positions on the pyridine ring, making it a versatile scaffold for further functionalization.

In recent years, 2-(3,5-dichloropyridin-4-yl)acetic acid has garnered attention in academic and industrial research due to its potential applications in drug discovery. Its structural motif is reminiscent of several known bioactive compounds, suggesting that derivatives of this molecule may exhibit similar pharmacological properties. For instance, pyridine-based derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The dichloropyridine scaffold, in particular, has shown promise in modulating enzyme activity and receptor binding.

One of the most compelling aspects of 2-(3,5-dichloropyridin-4-yl)acetic acid is its utility as a building block for more complex molecules. Researchers have leveraged its reactive sites to synthesize a variety of derivatives with tailored biological activities. For example, by introducing additional functional groups such as amides or alcohols, chemists can generate compounds that interact selectively with specific biological targets. This flexibility has made it a popular choice for medicinal chemists seeking to explore new chemical spaces.

The synthesis of 2-(3,5-dichloropyridin-4-yl)acetic acid typically involves multi-step organic transformations starting from commercially available precursors like 4-acetylpyridine and 3,5-dichloroaniline. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic routes highlight the compound's accessibility while maintaining the integrity required for downstream applications.

Recent studies have explored the pharmacological potential of 2-(3,5-dichloropyridin-4-yl)acetic acid and its derivatives. In particular, researchers have investigated its effects on enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. Preliminary findings suggest that certain analogs may exhibit inhibitory activity against these enzymes, making them attractive candidates for further development.

The compound's ability to serve as a scaffold for drug design is further underscored by its compatibility with structure-based drug design approaches. High-throughput screening (HTS) and virtual screening techniques have been used to identify promising derivatives based on their predicted interactions with biological targets. These computational methods accelerate the discovery process by allowing researchers to evaluate large libraries of compounds efficiently.

In addition to its pharmaceutical applications, 2-(3,5-dichloropyridin-4-yl)acetic acid has shown promise in agrochemical research. Derivatives of this compound have been investigated for their potential as herbicides or fungicides due to their ability to interfere with essential metabolic pathways in plants and fungi. The dichloropyridine moiety contributes to their bioactivity by enhancing their solubility and stability in biological systems.

The safety profile of 2-(3,5-dichloropyridin-4-yl)acetic acid is another critical consideration in its application. While preliminary toxicological studies suggest that the compound is relatively non-toxic at moderate doses, further research is needed to fully characterize its safety profile. Standard toxicology assays are being conducted to assess its potential effects on human health and the environment.

The future prospects for 2-(3,5-dichloropyridin-4-yl)acetic acid are bright given its versatility as a chemical scaffold. As research continues to uncover new biological targets and synthetic methodologies, this compound is likely to play an increasingly important role in drug discovery and development. Collaborative efforts between academia and industry will be essential to translate these findings into tangible therapeutic benefits for patients worldwide.